Cas no 82961-52-2 (3-Chloro-2-methylphenyl Methylsulfide)

• Product Name: 3-Chloro-2-methylphenyl Methylsulfide
• CAS No: 82961-52-2
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD08458263
• CID: 60525
• PubChem ID: 14801176
• Update Time: 2025-04-18

3-Chloro-2-methylphenyl Methylsulfide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-chlorothioanisole
• 2-Chloro-6-(methylthio)toluene
• 3-Chloro-2-methylphenyl methyl sulfide
• 1-chloro-2-methyl-3-methylsulfanylbenzene
• 2-chloro-6-methylthiotoluene
• AS-65045
• Benzene,1-chloro-2-methyl-3-(methylthio)-
• AMY36935
• J-512202
• (4-BOC-AMINO-PIPERIDIN-1-YL)-NAPHTHALEN-2-YL-ACETICACID
• SCHEMBL4030686
• 82961-52-2
• AC-16439
• F14681
• A840478
• DTXSID60564198
• FT-0692104
• 1-CHLORO-2-METHYL-3-(METHYLSULFANYL)BENZENE
• (3-chloro-2-methylphenyl)(methyl)sulfane
• CS-0046918
• QNMYJMZVOFQIRD-UHFFFAOYSA-N
• AKOS006289233
• Benzene, 1-chloro-2-methyl-3-(methylthio)-
• 3-Chloro-2-methylphenyl Methylsulfide

• MDL： MFCD08458263
• Inchi： 1S/C8H9ClS/c1-6-7(9)4-3-5-8(6)10-2/h3-5H,1-2H3
• InChI Key： QNMYJMZVOFQIRD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)SC

Computed Properties

• Exact Mass: 172.01100
• Monoisotopic Mass: 172.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 225 °C at 760 mmHg
• Flash Point: 225 °C at 760 mmHg
• Refractive Index: 1.576
• PSA: 25.30000
• LogP: 3.37030